Cas no 476284-64-7 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-benzylbenzamide)

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-benzylbenzamide structure
476284-64-7 structure
Product Name:N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-benzylbenzamide
CAS No:476284-64-7
MF:C27H21N3O
MW:403.475146055222
CID:6191552
PubChem ID:4295907
Update Time:2024-01-06

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-benzylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-benzylbenzamide
    • 476284-64-7
    • N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-4-benzylbenzamide
    • F0336-0078
    • N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-4-benzylbenzamide
    • AKOS024575836
    • Oprea1_486378
    • N-[2-(1H-benzimidazol-2-yl)phenyl]-4-benzylbenzamide
    • Inchi: 1S/C27H21N3O/c31-27(21-16-14-20(15-17-21)18-19-8-2-1-3-9-19)30-23-11-5-4-10-22(23)26-28-24-12-6-7-13-25(24)29-26/h1-17H,18H2,(H,28,29)(H,30,31)
    • InChI Key: ICPWHJTZEJUKIX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)CC1C=CC=CC=1)NC1=CC=CC=C1C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 403.168462302g/mol
  • Monoisotopic Mass: 403.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 581
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 57.8Ų

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-benzylbenzamide Pricemore >>

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